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These application notes provide a comprehensive overview and detailed protocols for the
determination of neodymium (Nd) isotopic compositions using Thermal lonization Mass
Spectrometry (TIMS). The methodologies outlined are critical for applications requiring high-
precision isotope data, such as geochronology, geochemistry, cosmochemistry, and
environmental sciences.[1][2] The protocols cover the entire workflow, from sample preparation
and chemical separation to mass spectrometric analysis and data processing.

l. Introduction to Neodymium Isotope Analysis by
TIMS

Neodymium has seven naturally occurring isotopes, and the radiogenic isotope 43Nd is
produced by the alpha decay of 4’Sm. The precise measurement of the 1*3Nd/***Nd ratio is a
powerful tool in various scientific fields.[1] Thermal lonization Mass Spectrometry (TIMS) is a
benchmark technique for achieving the high precision and accuracy required for these
measurements.[2][3] TIMS analysis involves the thermal ionization of a purified Nd sample
loaded onto a metal filament, followed by the mass separation and detection of the ion beams.
[4] The technique is capable of producing isotopic data with significantly higher precision than
in-situ methods, making it indispensable for studies requiring high temporal resolution.[2]

Il. Experimental Protocols
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A successful Nd isotope analysis by TIMS relies on a meticulous experimental procedure to
ensure the purity of the sample and the accuracy of the measurement. The following sections
detail the key steps.

Protocol 1: Sample Digestion

This protocol is suitable for the dissolution of rock and mineral samples. For other matrices,
such as biological tissues (e.g., dental enamel), modifications to the cleaning and digestion
procedure may be necessary.[5][6]

Materials:

Rock/mineral powder (100-200 mg)[7]

e 15 mL Savillex® PFA beakers[7]

o Concentrated hydrofluoric acid (HF)

e Concentrated nitric acid (HNOs)

o Concentrated hydrochloric acid (HCI)

e Aqua regia (3:1 mixture of concentrated HCl and HNO3)
e Hot plate

Procedure:

o Accurately weigh approximately 100-200 mg of the sample powder into a clean 15 mL
Savillex® beaker.[7]

e Add a mixture of concentrated HF and HNOs to the beaker.
o Place the beaker on a hot plate and heat for 2—-3 days to ensure complete digestion.[7]
 Allow the solution to evaporate to dryness overnight.[7]

» Add concentrated HCI to the residue, heat for another day, and then evaporate to dryness.[7]
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 Dissolve the final residue in 2—4 mL of 2.5 M HCI and centrifuge the solution.[7]

o If aresidue persists, treat the sample with aqua regia until the solution is clear, then
evaporate to dryness and re-dissolve in 2.5 M HCI before centrifuging again.[7]

Protocol 2: Chemical Separation of Neodymium

This two-stage ion-exchange chromatography protocol is designed to separate Rare Earth
Elements (REES), including Nd, from the sample matrix and then to isolate Nd from other
REEs. This is crucial to avoid isobaric interferences during mass spectrometric analysis.[2]

Materials:

Bio-Rad AG® 50W-X8 cation exchange resin[7]

Eichrom Ln Spec™ resin[7]

Teflon® and quartz chromatography columns[7]

2.5 M Hydrochloric acid (HCI)

6 M Hydrochloric acid (HCI)

0.18 M Hydrochloric acid (HCI)

Procedure:

Stage 1: Separation of REEs from the Matrix

e Prepare a Teflon® column with Bio-Rad AG® 50W-X8 cation exchange resin.

e Load 1-2 mL of the sample solution (in 2.5 M HCI) from Protocol 1 onto the column.[7]

o Elute the Sr fraction with 2.5 M HCI (this fraction can be collected for Sr isotope analysis).[7]
o Elute the REE fraction with 6 M HCI and collect it in a clean Savillex® beaker.[7]

» Evaporate the collected REE fraction to dryness.[7]
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Stage 2: Isolation of Neodymium

e Dissolve the dried REE fraction in 0.18 M HCI.[7]

e Prepare a quartz column with Eichrom Ln Spec™ resin.[7]

e Load the REE solution onto the Ln Spec™ column.

e Elute the Nd fraction with 0.18 M HCI and collect it in a clean Savillex® beaker.[7]

o Evaporate the purified Nd fraction to dryness in preparation for mass spectrometry.[7]

Protocol 3: TIMS Filament Loading and Mass
Spectrometry

This protocol describes the loading of the purified Nd sample onto a filament assembly for
TIMS analysis. Both double/triple filament and NdO* methods are described, as the choice can
depend on sample size and desired precision.

Materials:

Purified Nd sample

» Rhenium (Re) filaments (double, triple, or single)[3][7]

e Phosphoric acid (HsPOa4), 0.25 M[7]

o Tantalum oxide (TazOs) activator slurry (for NdO* method)[8]

o Micropipette

e TIMS instrument (e.g., Thermo Scientific™ TRITON™ Plus)[1]

Procedure:

Method A: Nd* on Double/Triple Filaments

» Use pre-degassed double or triple rhenium filament assemblies.[3][7]
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e Dissolve the dried, purified Nd sample in 1-2 uL of dilute acid (e.g., 0.25 M H3zPOa or 10%
HNO3).[7][9]

o Carefully load the Nd solution onto the side/evaporation filament(s) of the assembly.[3]

e Mount the filament assembly into the TIMS turret.

Method B: NdO* on Single Filaments (for small samples)

This method is advantageous for very small sample sizes (e.g., 1-10 ng).[2][8]

Load the Nd sample dissolved in 2 pL of 2N nitric acid onto a single Re filament.[8]

Add 2 pL of a tantalum oxide (Ta20s) activator slurry to facilitate the formation of NdO* ions.

[8]

This method enhances ionization efficiency, allowing for precise measurements on
nanogram-level samples.[8]

Mass Spectrometric Analysis:

Introduce the turret into the TIMS source chamber and evacuate.

e Slowly increase the current to the filaments to achieve a stable ion beam. The ionization
temperature for Nd measurements typically ranges from 1650 to 1750 °C.[7][10]

o Measure the Nd isotope ratios using a static or multi-dynamic data acquisition mode with
Faraday detectors.[3][7] A typical analysis may consist of 14 blocks of 15 cycles each, with
an integration time of ~8.3 seconds per cycle.[7]

o Data is corrected for mass fractionation by normalizing to a stable isotope ratio, typically
146Nd/144Nd = 0.7219, using an exponential law.[3][7][9]

lll. Data Presentation

The following tables summarize key quantitative parameters for the TIMS analysis of
Neodymium isotopes.
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Table 1: Sample Preparation and Chemical Separation Parameters

Parameter Value/Reagent Source

Sample Amount (Rock

Powder) 100-200 mg [7]
Digestion Acids HF, HNOs, HCI, Aqua Regia [7]
Cation Exchange Resin Bio-Rad AG® 50W-X8 [7]
REE Separation Resin Eichrom Ln Spec™ [7]
Eluent for Sr Fraction 2.5 M HCl [7]
Eluent for REE Fraction 6 M HCI [7]
Eluent for Nd Fraction 0.18 M HCI [7]

Table 2: TIMS Instrument and Measurement Parameters
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Parameter

Value/Setting

Source

Instrument

TRITON or Phoenix TIMS

[7]

Filament Type

Rhenium (Re), double or triple

assembly

[3]7]

Loading Solution

0.25 M H3POa

[7]

Sample Amount (on filament)

100-500 ng (Nd*); 1-10 ng
(NdO™)

[1](8]

lonization Temperature

1650-1750 °C

[7]

Data Acquisition Mode

Static or Multi-dynamic

[3]7]

144Nd lon Beam Intensity

>1-3V

[7]

Data Acquisition Scheme

e.g., 14 blocks of 15 cycles

each

[7]

Integration Time per Cycle

~8.3 seconds

[7]

Mass Fractionation Correction

Normalize to #6Nd/**4Nd =

0.7219

[31071€]

Reference Standard (JNd-i)
143Nd/144Nd

~0.512107

[7]

IV. Visualizations

The following diagrams illustrate the workflow and logical relationships in the TIMS protocol for

Neodymium isotope measurement.
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Caption: Experimental workflow for Nd isotope measurement by TIMS.
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Caption: Logical relationships in data processing and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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